Cas no 2228899-38-3 (2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine
• CAS No: 2228899-38-3
• MF: C₉H₈BrClFN
• MW: 264.52192401886
• CID: 6586069
• PubChem ID: 165649966
• Update Time: 2025-10-29

2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine
• 2228899-38-3
• EN300-1919693

• Inchi： 1S/C9H8BrClFN/c10-5-1-2-6(11)9(12)8(5)4-3-7(4)13/h1-2,4,7H,3,13H2
• InChI Key： HQGNGRMCJNRLJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1CC1N)F)Cl

Computed Properties

• Exact Mass: 262.95127g/mol
• Monoisotopic Mass: 262.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228899-38-3 and Product Name: 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine

The compound with the CAS number 2228899-38-3 and the product name 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple halogen substituents, specifically bromine and chlorine, along with a fluorine atom, contributes to its distinctive reactivity and binding properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of halogenated aromatic compounds due to their enhanced bioavailability and metabolic stability. The cyclopropane ring in 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine introduces additional rigidity to the molecular structure, which can be strategically leveraged to improve binding affinity and selectivity in drug design. This structural motif has been increasingly employed in the development of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of bromine, chlorine, and fluorine atoms provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, the bromine atom can be readily modified via cross-coupling reactions, enabling the synthesis of more complex derivatives. Similarly, the chlorine substituent offers opportunities for further chemical manipulation, while the fluorine atom enhances lipophilicity and metabolic resistance.

Recent studies have highlighted the importance of halogenated aromatic compounds in oncology research. The electron-withdrawing nature of halogens can modulate receptor binding by influencing electronic distributions across the aromatic ring. This has led to the discovery of several potent kinase inhibitors that incorporate halogen atoms into their structures. The compound 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine is no exception and has shown promise in preclinical studies as a potential inhibitor of certain cancer-related enzymes.

The cyclopropane ring itself is a well-documented pharmacophore that can enhance binding interactions by introducing conformational constraints. This structural feature is particularly useful in designing molecules that interact with protein targets with high specificity. The incorporation of a cyclopropane unit into 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine not only improves its pharmacokinetic properties but also allows for fine-tuning of its biological activity through structural modifications.

In addition to its potential in oncology, this compound has also been explored for its antimicrobial properties. The presence of multiple halogen atoms can disrupt bacterial cell membranes and interfere with essential metabolic pathways. Preliminary research suggests that derivatives of 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine may exhibit activity against resistant strains of bacteria, offering a new avenue for combating antibiotic-resistant infections.

The synthesis of 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include halogenation reactions, cyclopropanation, and subsequent functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity. These techniques are critical in producing complex molecules like this one with minimal side reactions.

As research continues to evolve, the applications of 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine are expected to expand beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals, materials science, and other industrial applications. The ability to modify its chemical properties allows for customization according to specific needs, making it a versatile building block for innovation.

In conclusion, 2-(6-bromo-3-chloro-2-fluorophenyl)cyclopropan-1-amine represents a significant contribution to the field of medicinal chemistry. Its structural complexity and functional diversity offer numerous opportunities for developing novel therapeutic agents with broad applications in human health and beyond. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in drug discovery today.